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Compound of Interest

Compound Name: Methyl nicotinate 1-oxide

CAS No.: 15905-18-7

Cat. No.: B102424

Get Quote

Executive Summary
Methyl nicotinate 1-oxide (MNO), also known as methyl nicotinate N-oxide, is a critical

metabolite and synthetic intermediate in the study of pyridine-based pharmaceuticals.[1] As the

N-oxidized derivative of methyl nicotinate, it serves as a model for understanding the oxidative

metabolism of nicotinate drugs and as a precursor for functionalizing the pyridine ring at the 2-

and 6-positions.[1] This guide provides a comprehensive spectroscopic profile of MNO,

synthesizing data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS) to establish a definitive characterization framework.[1]

Chemical Identity and Physicochemical Properties
Before spectroscopic analysis, verification of the analyte's fundamental properties is essential

for handling and sample preparation.[1]
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Property Description

IUPAC Name 3-(Methoxycarbonyl)pyridine 1-oxide

CAS Registry Number 15905-18-7

Molecular Formula

Molecular Weight 153.14 g/mol

Appearance White to off-white crystalline solid

Melting Point
165.5 – 167.4 °C (Recent Lit.); Historical range

148–149 °C [1][2]

Solubility
Soluble in DMSO, Methanol, Chloroform; slightly

soluble in water.[2]

Synthesis and Preparation Protocol
To ensure spectroscopic data correlates to a pure standard, the following synthesis protocol

using m-chloroperoxybenzoic acid (m-CPBA) is recommended. This method minimizes over-

oxidation and simplifies purification compared to

/acetic acid methods.

Experimental Workflow
Dissolution: Dissolve methyl nicotinate (1.0 eq) in dichloromethane (DCM).

Oxidation: Add m-CPBA (1.2 eq) portion-wise at 0 °C to control the exotherm.

Reaction: Stir at room temperature for 12–16 hours. Monitor by TLC (MeOH:DCM 1:9).

Workup: Wash with saturated

to remove m-chlorobenzoic acid byproduct.[1]

Purification: Recrystallize from acetone/methanol or purify via silica gel chromatography.
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Figure 1: Synthetic workflow for the preparation of Methyl Nicotinate 1-Oxide.

Vibrational Spectroscopy (IR)
Infrared spectroscopy provides the first line of evidence for N-oxidation. The appearance of the

N–O stretching vibration and the retention of the ester carbonyl are diagnostic.[1]

Key Diagnostic Bands
The N-oxide moiety introduces a strong dipole, resulting in intense stretching vibrations.[1]

Functional Group
Wavenumber (

)
Assignment & Notes

C=O (Ester) 1723 – 1730

Strong stretching vibration.[1]

Shifts slightly higher compared

to the free base due to

electron withdrawal by the N-

oxide.[1]

C=C / C=N 1575 – 1600
Aromatic ring skeletal

vibrations.[1]

N–O (Stretch) 1240 – 1300

Diagnostic. Strong band

characteristic of

heteroaromatic N-oxides.

N–O (Bend) 830 – 850
Characteristic deformation

band.

C–H (Aromatic) 3063 Weak stretching vibration.

Interpretation: The presence of the band at ~1250
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(N–O stretch) combined with the ester carbonyl at ~1723

confirms the integrity of the ester during oxidation [3].

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for structural confirmation. N-oxidation induces characteristic

chemical shift changes in the pyridine ring due to the mesomeric donation of oxygen's lone pair

into the ring (shielding C2/C4) and the inductive withdrawal (deshielding C2/C6).

H NMR Analysis (DMSO- )
Comparison of Methyl Nicotinate 1-Oxide with its precursor, Methyl Nicotinate.
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Proton
Position

Chemical Shift
(

, ppm)

Multiplicity
Coupling (

, Hz)

Shift Effect (

) vs. Precursor

H-2 8.50 – 8.53 Singlet (s) -

Upfield (~0.7

ppm). Shielded

by mesomeric

effect of N-O.[1]

H-6 8.42 – 8.45 Doublet (d)

Upfield (~0.5

ppm). Shielded

by mesomeric

effect.[1]

H-4 7.75 – 7.80 Doublet (d)

Upfield (~0.5

ppm). Shielded

by mesomeric

effect at para

position.[1]

H-5 7.55 – 7.60 dd

Downfield (~0.1

ppm).[1]

Inductive effect

dominates at

meta position.[1]

-OCH 3.90 – 3.95 Singlet (s) - Minimal change.

Mechanistic Insight: In pyridine N-oxides, the oxygen atom acts as both an electron withdrawer

(induction) and an electron donor (resonance).[1] Resonance dominates at the

(2,[1]6) and

(4) positions, causing significant upfield shifts relative to the unoxidized pyridine.[1] The

(3,[1]5) positions are less affected by resonance and slightly deshielded by induction [4].[1]

Mass Spectrometry (MS)
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Mass spectrometry reveals a distinct fragmentation pattern driven by the labile N–O bond.

Fragmentation Pathway[3]
Molecular Ion (

): m/z 153.

Primary Loss (

): Loss of oxygen is the hallmark of N-oxides, generating the protonated methyl nicotinate
radical cation (m/z 137).

Secondary Loss (

): Loss of the methoxy group (

) from the ester, yielding the nicotinoyl cation (m/z 106).

Tertiary Loss (

): Loss of the entire ester group (

), yielding the pyridinium ion (m/z 78).

Molecular Ion (M+)
m/z 153

[C7H7NO3]+

Deoxygenation (M-16)
m/z 137

[C7H7NO2]+

- O (16 Da)

Ester Cleavage (M-16-31)
m/z 106

[C6H4NO]+

- OMe (31 Da)

Pyridine Ring (M-16-59)
m/z 78

[C5H4N]+

- COOMe (59 Da)
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Figure 2: Proposed fragmentation pathway for Methyl Nicotinate 1-Oxide under Electron

Impact (EI).

UV-Vis Spectroscopy[1][4][5]
Absorption Maxima (

): ~254–260 nm (in Methanol).

Characteristics: The

transition of the N-oxide moiety typically results in a band around 254 nm, often more intense
than the corresponding band in the parent pyridine due to extended conjugation involving the
N-oxide oxygen [5].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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